N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[4-[(2-nitrobenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H14N4O5S/c24-17(14-4-1-2-5-15(14)23(26)27)22-19(29)21-13-9-7-12(8-10-13)20-18(25)16-6-3-11-28-16/h1-11H,(H,20,25)(H2,21,22,24,29)
• InChI Key: HIJYSDJUICNCMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3)[N+](=O)[O-]
• Molecular Formula: C19H14N4O5S
• Molecular Weight: 410.4 g/mol

Description

N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, also known as NBPT, is a chemical compound that has been extensively studied for its potential use in the agricultural industry. NBPT is a urease inhibitor that has been shown to improve the efficiency of nitrogen fertilizers, which can reduce the environmental impact of agricultural practices.

Mechanism of Action

N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide works by inhibiting the enzyme urease, which is responsible for the breakdown of urea into ammonia and carbon dioxide. By inhibiting urease, N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide can reduce the amount of ammonia that is released into the environment, which can have a positive impact on air and water quality.
Biochemical and Physiological Effects:
N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the amount of ammonia that is released into the environment, which can have a positive impact on air and water quality. N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has also been shown to improve the efficiency of nitrogen fertilizers, which can reduce the environmental impact of agricultural practices.

Advantages and Limitations for Lab Experiments

N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation is that it can be difficult to work with due to its toxicity and potential for explosive reactions.

Future Directions

There are a number of future directions for research on N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide. One direction is to study its potential use in other fields, such as medicine and biotechnology. Another direction is to study the environmental impact of N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide and its potential for reducing the environmental impact of agricultural practices. Additionally, further research could be done to optimize the synthesis and use of N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in lab experiments and industrial applications.

Scientific Research Applications

N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been extensively studied for its potential use in agriculture. It has been shown to improve the efficiency of nitrogen fertilizers, which can reduce the environmental impact of agricultural practices. N-[4-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has also been studied for its potential use in other fields, such as medicine and biotechnology.